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Compound of Interest

(1R,3S-)Solifenacin-
d5hydrochloride

cat. No.: B15576187

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of Solifenacin-d5 hydrochloride (d5-SOL HCI). This deuterated analog of
solifenacin, a muscarinic receptor antagonist, is a critical tool in pharmacokinetic and metabolic
studies. Understanding its physical properties is paramount for its accurate handling,
formulation, and analysis.

Core Physical and Chemical Data

Solifenacin-d5 hydrochloride presents as a white to off-white solid. While extensive
experimental data for this specific deuterated compound is not widely published, the following
tables summarize the available information, drawing from supplier data and analogous non-
deuterated compounds.
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Identifier Value Source
[(3R)-1-azabicyclo[2.2.2]octan-
3-yl] (1S)-1-(phenyl-d5)-3,4-

Chemical Name Y1l (15)-1-(phenyl-ds) N/A

dihydro-1H-isoquinoline-2-

carboxylate hydrochloride

CAS Number 1426174-05-1 [1]
Molecular Formula C23H22DsCIN202 [1]
Molecular Weight 403.96 g/mol [1]

Table 1: General Identifiers for Solifenacin-d5 Hydrochloride

Physical Property

Value

Source & Notes

Appearance

White to Off-White Solid

Pharmaffiliates

Melting Point

196-198 °C

ChemicalBook. Note: A patent
for the non-deuterated
hydrochloride salt reports a
melting point of 212-214 °C.[2]
[3] This highlights the
importance of batch-specific

analysis.

Boiling Point

Data not available

N/A

Solubility

Slightly soluble in DMSO,
Ethanol, Methanol, and Water.

ChemicalBook (qualitative).
The non-deuterated succinate
salt is freely soluble in water,
glacial acetic acid, dimethyl
sulfoxide, and methanol,
suggesting the hydrochloride
salt has good solubility in polar

solvents.[4]

Table 2: Physical Properties of Solifenacin-d5 Hydrochloride
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Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Solifenacin-
d5 hydrochloride are not readily available in peer-reviewed literature. However, standard
pharmaceutical methodologies would be employed for their characterization.

Determination of Melting Point:

A calibrated differential scanning calorimeter (DSC) or a standard melting point apparatus
would be used. A small, accurately weighed sample of Solifenacin-d5 hydrochloride would be
heated at a controlled rate (e.g., 1-2 °C/min) until melting is observed. The temperature range
from the onset to the completion of melting would be recorded.

Determination of Solubility:

Equilibrium solubility studies would be conducted by adding an excess amount of Solifenacin-
d5 hydrochloride to a series of solvents (e.g., water, ethanol, DMSO, methanol) at a constant
temperature (e.g., 25 °C). The suspensions would be agitated for a sufficient period to reach
equilibrium (typically 24-48 hours). The saturated solutions would then be filtered, and the
concentration of the dissolved compound would be determined using a validated analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a new batch of Solifenacin-d5 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15576187#solifenacin-d5-hydrochloride-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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